Cas no 2138509-08-5 (7-(1-methoxyethyl)-7-methyl-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(1-methoxyethyl)-7-methyl-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138509-08-5
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5852697
• PubChem ID: 165963656
• Update Time: 2025-10-19

7-(1-methoxyethyl)-7-methyl-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(1-methoxyethyl)-7-methyl-4H,5H,6H,7H-thieno2,3-cpyridine
• 7-(1-methoxyethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
• 2138509-08-5
• EN300-1075620

• Inchi： 1S/C11H17NOS/c1-8(13-3)11(2)10-9(4-6-12-11)5-7-14-10/h5,7-8,12H,4,6H2,1-3H3
• InChI Key： QNGKNLHYZHEMHY-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C)(C1=2)C(C)OC

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.5Ų

Additional information on 7-(1-methoxyethyl)-7-methyl-4H,5H,6H,7H-thieno2,3-cpyridine

7-(1-Methoxyethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine: A Comprehensive Overview

The compound 7-(1-methoxyethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine, with the CAS number 2138509-08-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyridines, which are known for their unique structural properties and potential applications in drug discovery. The molecule's structure features a thieno[2,3-c]pyridine core with substituents at the 7-position: a methoxyethyl group and a methyl group. These substituents play a crucial role in modulating the compound's physicochemical properties and biological activity.

Recent studies have highlighted the importance of thienopyridines as scaffolds for developing bioactive molecules. For instance, researchers have explored the potential of 7-(1-methoxyethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine as a lead compound for anti-inflammatory and antioxidant therapies. The presence of the methoxy group introduces electron-donating effects, which can enhance the molecule's ability to scavenge free radicals—a critical mechanism in combating oxidative stress-related diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving cyclization reactions and subsequent functionalization. The synthesis begins with the preparation of an appropriate pyridine derivative, followed by the introduction of the thienyl ring via a coupling reaction. The substitution at the 7-position is achieved through nucleophilic substitution or alkylation reactions, depending on the specific conditions employed. The optimization of these steps is essential to ensure high yields and purity of the final product.

The structural uniqueness of 7-(1-methoxyethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine also makes it an interesting candidate for materials science applications. For example, its aromaticity and conjugated system could be exploited in designing advanced materials for optoelectronic devices. Recent research has focused on understanding the electronic properties of this compound using computational methods such as density functional theory (DFT). These studies have provided valuable insights into its optical absorption spectra and charge transport characteristics.

From a pharmacokinetic perspective, the compound exhibits favorable solubility and permeability profiles due to its balanced hydrophilic-hydrophobic nature. This makes it an attractive candidate for oral drug delivery systems. Preclinical studies have demonstrated moderate bioavailability in animal models, suggesting potential for further development into therapeutic agents.

In conclusion, 7-(1-methoxyethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and bioactive properties continue to drive innovative research directions in drug discovery and materials science.